molecular formula C14H14O3 B8457899 (3-(4-Methoxyphenoxy)phenyl)methanol

(3-(4-Methoxyphenoxy)phenyl)methanol

Cat. No.: B8457899
M. Wt: 230.26 g/mol
InChI Key: PQVWKNXWYFPIFG-UHFFFAOYSA-N
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Description

(3-(4-Methoxyphenoxy)phenyl)methanol is a useful research compound. Its molecular formula is C14H14O3 and its molecular weight is 230.26 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C14H14O3

Molecular Weight

230.26 g/mol

IUPAC Name

[3-(4-methoxyphenoxy)phenyl]methanol

InChI

InChI=1S/C14H14O3/c1-16-12-5-7-13(8-6-12)17-14-4-2-3-11(9-14)10-15/h2-9,15H,10H2,1H3

InChI Key

PQVWKNXWYFPIFG-UHFFFAOYSA-N

Canonical SMILES

COC1=CC=C(C=C1)OC2=CC=CC(=C2)CO

Origin of Product

United States

Synthesis routes and methods I

Procedure details

Sodium borohydride (158 mg, 4.18 mmol) was added to a solution of 3-[(4-methoxy)phenoxy]benzaldehyde (573 mg, 2.51 mmol) in ethanol (10 ml) with stirring under ice cooling, and the mixture was stirred at room temperature for 25 min. The solvent was distilled off from the reaction mixture, and the residue was diluted with ethyl acetate, washed with water and brine in turn and dried. The solvent was distilled off and the residue was purified by column chromatography on silica gel (chloroform/ethyl acetate=20) to give 3-[(4-methoxy)phenoxy]benzyl alcohol (469 mg, 81%) as a colorless oil.
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Synthesis routes and methods II

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To a solution of 3-(4-methoxyphenoxy)benzaldehyde (5.0 g, 21.9 mmol) in methanol (35 mL) was added a solution of sodium borohydride (0.86 g, 22.8 mmol) in an aqueous solution of 2N sodium hydroxide (2.5 mL), and the mixture was stirred at room temperature for 30 minutes. Water was added to the reaction mixture, which was neutralized with acetic acid, then, extracted with ethyl acetate, washed with brine, then, dried over anhydrous magnesium sulfate, and the solvent was evaporated to obtain (3-(4-methoxy-phenoxy)-phenyl)-metanol (5.3 g, quantitatively) as a colorless oil.
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